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Compound of Interest

Compound Name: Norfluoxetine-d5 Hydrochloride

Cat. No.: B602645 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive technical overview of Norfluoxetine-d5 Hydrochloride,

a critical tool in pharmacokinetic and bioanalytical studies. It is intended for professionals in

research, and drug development who require detailed information on this stable isotope-labeled

internal standard.

Core Concepts
Norfluoxetine-d5 Hydrochloride is a deuterated analog of norfluoxetine hydrochloride, the

primary active metabolite of the widely prescribed antidepressant, fluoxetine. The incorporation

of five deuterium atoms (d5) results in a molecule with a higher molecular weight than the

endogenous norfluoxetine, while retaining nearly identical chemical and physical properties.

This key characteristic allows it to be distinguished by mass spectrometry, making it an ideal

internal standard for the accurate quantification of norfluoxetine in biological matrices.[1][2][3]

Its primary application lies in analytical methodologies such as gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to

correct for variability in sample preparation and instrument response.[1][4][5]
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A summary of the key physicochemical properties of Norfluoxetine-d5 Hydrochloride is

presented below.

Property Value Reference

Formal Name

γ-[4-(trifluoromethyl)phenoxy]-

benzenepropan-1,1,2,2,3-d₅-

amine, monohydrochloride

[1]

CAS Number 1185132-92-6 [1][6]

Molecular Formula C₁₆H₁₁D₅F₃NO • HCl [1]

Molecular Weight 336.8 g/mol [1][7]

Purity ≥99% deuterated forms (d₁-d₅) [1]

Appearance Solid [1]

Solubility
Chloroform: slightly soluble,

DMSO: slightly soluble
[1]

Mechanism of Action of the Unlabeled Analog:
Norfluoxetine
Norfluoxetine, the non-deuterated parent compound, is a potent and selective serotonin

reuptake inhibitor (SSRI).[2][8] It exerts its pharmacological effects by binding to the serotonin

transporter (SERT), thereby blocking the reabsorption of serotonin from the synaptic cleft into

the presynaptic neuron.[9] This leads to an increased concentration of serotonin in the

synapse, enhancing serotonergic neurotransmission.

Beyond its primary action on SERT, norfluoxetine has been shown to modulate other biological

pathways. Notably, it can influence the biosynthesis of neurosteroids, such as

allopregnanolone, at concentrations that are not sufficient to inhibit serotonin reuptake.[7][10]

[11] Additionally, norfluoxetine has been identified as an inhibitor of certain voltage-gated

potassium channels, including Kv3.1.[12][13]

Quantitative Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b602645?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fluoxetine
https://en.wikipedia.org/wiki/Fluoxetine
https://pubmed.ncbi.nlm.nih.gov/27890559/
https://en.wikipedia.org/wiki/Fluoxetine
https://en.wikipedia.org/wiki/Fluoxetine
https://pmc.ncbi.nlm.nih.gov/articles/PMC3245370/
https://en.wikipedia.org/wiki/Fluoxetine
https://en.wikipedia.org/wiki/Fluoxetine
https://en.wikipedia.org/wiki/Fluoxetine
https://pubmed.ncbi.nlm.nih.gov/1279447/
https://pubmed.ncbi.nlm.nih.gov/8512621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9334565/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3245370/
https://www.researchgate.net/publication/7340189_Fluoxetine_and_norfluoxetine_stereospecifically_and_selectively_increase_brain_neurosteroid_content_at_doses_that_are_inactive_on_5-HT_reuptake
https://pubmed.ncbi.nlm.nih.gov/16432684/
https://pubmed.ncbi.nlm.nih.gov/11543764/
https://cuk.elsevierpure.com/en/publications/effects-of-norfluoxetine-the-major-metabolite-of-fluoxetine-on-th/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize key quantitative parameters related to the analytical

applications of Norfluoxetine-d5 Hydrochloride and the pharmacological activity of its

unlabeled counterpart, norfluoxetine.

Mass Spectrometry Parameters for Quantification
Analyte Method

Precursor Ion
(m/z)

Product Ion
(m/z)

Reference

Norfluoxetine LC-MS/MS 296 134 [4]

Norfluoxetine-d5 LC-MS/MS 301.0 139.2 [14]

Norfluoxetine

(derivatized with

PFPA)

GC-MS -
117, 176, 280

(Selected Ions)
[15]

PFPA: Pentafluoropropionic anhydride

Pharmacological Parameters of Norfluoxetine
Parameter Target Value Species Reference

IC₅₀

Serotonin uptake

in isolated

human platelets

~15 nM Human [1]

Kᵢ

Serotonin uptake

in rat brain

synaptosomal

membrane

preparations

44.7 nM Rat [1]

IC₅₀
Kv3.1 channel

inhibition
0.80 ± 0.06 µM Rat [12]

IC₅₀

Kv3.2 channel

inhibition (Wild

Type)

2.91 ± 0.63 µM - [16]

IC₅₀
TREK-1 channel

inhibition
9 ± 1 µM Human [17]
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Experimental Protocols
Quantification of Norfluoxetine in Human Plasma by LC-
MS/MS
This protocol is based on a supported liquid extraction (SLE) method coupled with LC-MS/MS

for the simultaneous determination of fluoxetine and norfluoxetine.

5.1.1. Sample Preparation (Supported Liquid Extraction)

To a 0.1 mL human plasma sample, add the internal standard solution containing

Norfluoxetine-d5.

Load the sample onto a supported liquid extraction (SLE) plate.

Apply a vacuum to draw the sample into the sorbent material.

Elute the analytes from the SLE plate using methyl tert-butyl ether.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

5.1.2. Liquid Chromatography

Column: Synergi 4 µ polar-RP

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., acetonitrile or methanol).

Flow Rate: Optimized for separation, typically in the range of 0.2-0.6 mL/min.

Injection Volume: 5-20 µL.

5.1.3. Tandem Mass Spectrometry

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)
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MRM Transitions:

Norfluoxetine: m/z 296 → 134[4]

Norfluoxetine-d5: A corresponding shift in precursor and/or product ion due to the

deuterium labeling (e.g., m/z 301.0 → 139.2) is monitored.[14]

Data Analysis: The peak area ratio of norfluoxetine to Norfluoxetine-d5 is used to construct a

calibration curve and quantify the analyte concentration in unknown samples.

Quantification of Norfluoxetine in Biological Samples by
GC-MS
This protocol involves derivatization prior to GC-MS analysis.

5.2.1. Sample Preparation (Liquid-Liquid Extraction and Derivatization)

Alkalinize the biological sample (e.g., blood, urine, tissue homogenate).

Add Norfluoxetine-d5 as the internal standard.

Extract the analytes with an organic solvent such as n-butyl chloride.

Separate the organic layer and evaporate it to dryness.

Derivatize the residue with pentafluoropropionic anhydride (PFPA).[15]

Reconstitute the derivatized sample in a suitable solvent for GC-MS injection.

5.2.2. Gas Chromatography

Column: A capillary column suitable for amine analysis (e.g., HP-5MS).

Carrier Gas: Helium.

Temperature Program: An optimized temperature gradient to ensure separation of the

analytes.
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Injection Mode: Splitless.

5.2.3. Mass Spectrometry

Ionization Mode: Electron Ionization (EI).

Scan Type: Selected Ion Monitoring (SIM).

Selected Ions:

Norfluoxetine-PFPA: m/z 117, 176, 280[15]

The corresponding ions for the deuterated internal standard are also monitored.

Data Analysis: Quantification is performed by comparing the peak areas of the selected ions

for norfluoxetine to those of Norfluoxetine-d5.

Signaling Pathways and Experimental Workflows
Norfluoxetine's Inhibition of the Serotonin Transporter
(SERT)
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Caption: Norfluoxetine blocks the serotonin transporter (SERT), preventing serotonin reuptake.

Fluoxetine/Norfluoxetine and Neurosteroid Biosynthesis
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Caption: Fluoxetine and norfluoxetine stimulate the synthesis of the neurosteroid

allopregnanolone.

Experimental Workflow for Bioanalytical Quantification
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Caption: A generalized workflow for the quantification of norfluoxetine using Norfluoxetine-d5

HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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